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Compound of Interest

Compound Name: AB-3Prgd2

Cat. No.: B15609234

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial results for 177Lu-AB-
3PRGD2 with established and emerging radiopharmaceuticals. The objective is to offer a clear,

data-driven overview of its performance, supported by experimental data and detailed

methodologies, to inform research and development in targeted radionuclide therapy.

Executive Summary
177Lu-AB-3PRGD2 is an investigational radiopharmaceutical agent designed for targeted

radiotherapy of tumors expressing integrin αvβ3.[1][2] This integrin is a key player in tumor

angiogenesis, proliferation, and survival, and its overexpression on various tumor and

endothelial cells makes it an attractive therapeutic target.[1] This guide compares 177Lu-AB-
3PRGD2 with two widely recognized radiopharmaceuticals, 177Lu-DOTA-TATE (Lutathera®)

and 177Lu-PSMA-617 (Pluvicto®), which target somatostatin receptors (SSTR) and prostate-

specific membrane antigen (PSMA), respectively. Additionally, a brief overview of other integrin-

targeting radiopharmaceuticals in development is provided.
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Targeted radiopharmaceuticals operate on the principle of delivering a cytotoxic radiation

payload directly to cancer cells while minimizing damage to healthy tissues. This is achieved by

linking a radionuclide, in this case, Lutetium-177 (177Lu), to a targeting moiety that specifically

binds to a receptor overexpressed on tumor cells.

177Lu-AB-3PRGD2: This agent utilizes a pegylated cyclic arginine-glycine-aspartic acid (RGD)

dimer (3PRGD2) to target integrin αvβ3.[1] Upon binding, the complex is internalized, and the

beta- and gamma-emitting 177Lu delivers a localized radiation dose, inducing DNA damage

and subsequent cell death.[1][2]

177Lu-DOTA-TATE: This drug targets somatostatin receptor subtype 2 (SSTR2), which is

highly expressed in neuroendocrine tumors (NETs).[3][4] The targeting molecule is an

octreotate peptide. Following intravenous administration, it binds to SSTR2-expressing cells, is

internalized, and the emitted beta radiation from 177Lu causes cellular damage.[3][4]

177Lu-PSMA-617: This agent is designed to target prostate-specific membrane antigen

(PSMA), a transmembrane protein significantly overexpressed on prostate cancer cells.[2][5][6]

The PSMA-617 ligand binds to PSMA, leading to the internalization of the radiopharmaceutical

and targeted radiation-induced cell death.[2][6]
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Mechanism of Action of 177Lu-Labeled Radiopharmaceuticals

177Lu-AB-3PRGD2 177Lu-DOTA-TATE 177Lu-PSMA-617
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Caption: Comparative mechanism of action for the three radiopharmaceuticals.
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Drug Target Indication
Key Clinical

Trial(s)

Primary

Endpoint(s)

Key Efficacy

Results

177Lu-AB-

3PRGD2
Integrin αvβ3

Advanced

Solid Tumors

First-in-

human

(NCT050130

86)[7]

Safety,

Dosimetry

Promising

potential for

targeted

therapy of

integrin αvβ3-

avid tumors.

[2] Further

efficacy data

from ongoing

trials are

awaited.

177Lu-DOTA-

TATE
SSTR2

Gastroentero

pancreatic

Neuroendocri

ne Tumors

(GEP-NETs)

NETTER-1,

NETTER-2

Progression-

Free Survival

(PFS)

NETTER-1:

Median PFS

not reached

vs. 8.5

months for

control.[8]

NETTER-2:

Median PFS

of 22.8

months vs.

8.5 months

for control in

high-grade

GEP-NETs.

[9] Objective

Response

Rate (ORR):

43.0% vs.

9.3%.[9]

177Lu-

PSMA-617

PSMA Metastatic

Castration-

Resistant

Prostate

VISION

(Phase III)

Overall

Survival

(OS),

OS: Median

OS of 15.3

months vs.

11.3 months
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Cancer

(mCRPC)

Radiographic

PFS (rPFS)

for standard

of care

(SOC).[10]

[11] rPFS:

Median rPFS

of 8.7 months

vs. 3.4

months for

SOC.[11]

38%

reduction in

risk of death.

[10][11]

Safety and Dosimetry
Drug

Common Adverse Events

(Grade ≥3)

Key Dosimetry Findings

(Absorbed Dose)

177Lu-AB-3PRGD2

No adverse events over grade

3 were observed in the first-in-

human study.[2]

Whole-body effective dose:

0.251 ± 0.047 mSv/MBq.[2][12]

Critical Organs: Kidneys: 0.684

± 0.132 mGy/MBq, Red Bone

Marrow: 0.157 ± 0.032

mGy/MBq.[2][12] Blood half-

life: 2.85 ± 2.17 h.[2][12]

177Lu-DOTA-TATE

Thrombocytopenia,

Lymphopenia, Nausea,

Vomiting.[13]

Dosimetry is patient-specific

and calculated to ensure

kidney and bone marrow

radiation doses remain within

safe limits.

177Lu-PSMA-617

Bone marrow suppression,

Fatigue, Dry mouth, Nausea,

Kidney effects.[11][14][15]

Dosimetry is performed to

monitor and manage radiation

exposure to critical organs,

particularly the salivary glands

and kidneys.[14]
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Experimental Protocols
177Lu-AB-3PRGD2 First-in-Human Study (NCT05013086)

Study Design: Open-label, non-controlled, non-randomized study to assess safety and

dosimetry.[7][16]

Patient Population: 10 patients with advanced integrin αvβ3-avid tumors.[2]

Inclusion Criteria: Pathologically confirmed diagnosis, ineffective or progressing on standard

treatment, high RGD uptake on 68Ga-RGD PET/CT.[17]

Exclusion Criteria: Significant renal, hematological, or hepatic impairment.[17]

Intervention: Single intravenous injection of 1.57 ± 0.08 GBq of 177Lu-AB-3PRGD2.[2]

Data Collection:

Safety: Monitored for adverse events for 6-8 weeks post-injection.[2]

Pharmacokinetics: Venous blood samples were collected at multiple time points (5 min,

3h, 24h, 72h, 168h) to determine radioactivity counts.[7]

Dosimetry: Serial whole-body planar and SPECT/CT imaging at 3, 24, 48, 72, 96, 120, and

168 hours post-injection to calculate internal radiation dose.[7]
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Experimental Workflow for 177Lu-AB-3PRGD2 First-in-Human Study

Study Protocol

Patient Screening
(Inclusion/Exclusion Criteria)

68Ga-RGD PET/CT
(Confirmation of Integrin αvβ3 Expression)

Single IV Injection
(1.57 ± 0.08 GBq 177Lu-AB-3PRGD2)

Pharmacokinetic Sampling
(Blood draws at multiple timepoints)

Serial Whole-Body & SPECT/CT Imaging
(Multiple timepoints up to 168h)

Safety Follow-up
(Monitoring for 6-8 weeks)

Data Analysis
(Safety, Pharmacokinetics, Dosimetry)

Click to download full resolution via product page

Caption: Workflow of the first-in-human clinical trial for 177Lu-AB-3PRGD2.

Emerging Alternatives in Integrin-Targeted
Radiotherapy
Several other integrin αvβ3-targeting radiopharmaceuticals are in preclinical and early clinical

development. These include peptides and peptidomimetics labeled with various radionuclides

for both imaging (e.g., 68Ga) and therapy (e.g., 177Lu, 90Y, 225Ac).[18][19] These agents aim
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to improve upon existing therapies by optimizing tumor penetration, reducing off-target toxicity,

and overcoming resistance mechanisms.[18]

Conclusion
177Lu-AB-3PRGD2 has demonstrated a favorable safety profile and promising dosimetry in its

initial first-in-human study, establishing a foundation for further clinical investigation in patients

with integrin αvβ3-positive tumors. In comparison, 177Lu-DOTA-TATE and 177Lu-PSMA-617

are established radiotherapies with proven efficacy in specific cancer types, setting a high bar

for new entrants in the field. The broader applicability of an integrin-targeting agent like 177Lu-

AB-3PRGD2 across various solid tumors could represent a significant advancement in targeted

radionuclide therapy. The ongoing and future clinical trials will be crucial in defining the

therapeutic efficacy and ultimate role of 177Lu-AB-3PRGD2 in the oncology landscape.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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